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Compound of Interest

Compound Name: Methacrylonitrile

Cat. No.: B127562 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the fundamental chemical

properties of methacrylonitrile. The information is presented in a clear and concise format,

with quantitative data summarized in structured tables for easy comparison. Detailed

experimental methodologies and visual representations of key processes are included to

support researchers and scientists in their understanding and application of this compound.

Core Chemical and Physical Properties
Methacrylonitrile, also known as 2-methyl-2-propenenitrile, is an unsaturated aliphatic nitrile

with the chemical formula C₄H₅N.[1] It is a clear, colorless to slightly yellow liquid with a

characteristic bitter almond-like odor.[1][2] This compound is widely utilized in the production of

polymers, including homopolymers, copolymers, elastomers, and plastics. It also serves as a

crucial intermediate in the synthesis of various organic compounds such as acids, amides,

amines, and esters.[3]

Physicochemical Data
The core physicochemical properties of methacrylonitrile are summarized in the table below,

providing a quick reference for key quantitative data.
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Property Value References

Molecular Formula C₄H₅N [4]

Molecular Weight 67.09 g/mol [4]

Density 0.8001 g/mL at 20 °C (68 °F) [5][6]

Boiling Point
90-92 °C (194-198 °F) at 760

mmHg
[1][2][3]

Melting Point -35.8 °C (-32.4 °F) [1]

Vapor Pressure 71 mmHg at 25 °C (77 °F) [1]

Water Solubility 2.57 g/100 mL at 20 °C [1]

Flash Point 12 °C (54 °F) (closed cup) [2]

Refractive Index 1.400 at 20 °C [2]

Safety and Handling
Methacrylonitrile is a highly flammable and toxic compound.[5] It is harmful if swallowed,

inhaled, or absorbed through the skin.[7] The vapor can form explosive mixtures with air and

may travel a considerable distance to an ignition source.[6] Due to its reactivity, commercial

preparations are typically stabilized with inhibitors like hydroquinone monomethyl ether

(MEHQ) to prevent spontaneous polymerization.[8] Proper personal protective equipment

(PPE), including gloves, goggles, and respiratory protection, should always be used when

handling this chemical.[7]

Key Experimental Protocols
This section details standardized methodologies for determining some of the fundamental

properties of methacrylonitrile.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common laboratory method for determining the boiling point of a small liquid

sample is the capillary tube method.
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Methodology:

Sample Preparation: A small amount of the liquid sample (a few milliliters) is placed into a

small test tube or fusion tube.

Capillary Tube Insertion: A capillary tube, sealed at one end, is inverted and placed into the

liquid in the test tube.

Heating: The test tube assembly is attached to a thermometer and heated in a controlled

manner, typically using a Thiele tube or a melting point apparatus with a heating block. The

heating bath can contain a high-boiling point liquid like mineral oil.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heat source is then removed.

Boiling Point Determination: The temperature at which the bubbling stops and the liquid

begins to be drawn back into the capillary tube is recorded as the boiling point.

Apparatus Setup Measurement

Place liquid sample in test tube Invert sealed capillary in liquid Attach assembly to thermometer Immerse in heating bath Heat bath slowly and evenlyBegin Heating Observe stream of bubbles from capillary Remove heat source Record temperature when liquid enters capillary Result

Click to download full resolution via product page

Boiling Point Determination Workflow

Determination of Melting Point
For compounds that are solid at room temperature, the melting point is a crucial physical

property for identification and purity assessment. Methacrylonitrile is a liquid at room

temperature, but this protocol is provided for general reference for related solid compounds.

Methodology:

Sample Preparation: A small amount of the solid sample is finely powdered.
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Capillary Loading: The powdered sample is packed into a capillary tube, sealed at one end,

to a height of a few millimeters.

Apparatus Setup: The capillary tube is placed in a melting point apparatus, which consists of

a heated block with a thermometer or an electronic temperature sensor.

Heating and Observation: The sample is heated at a slow, controlled rate. The temperature

at which the first drop of liquid appears is recorded as the beginning of the melting range.

Melting Point Range: The temperature at which the entire solid has turned into a clear liquid

is recorded as the end of the melting range. For a pure compound, this range is typically

narrow.

Determination of Solubility
The solubility of a substance in a particular solvent is a measure of the maximum amount of

that substance that can dissolve in a given amount of the solvent at a specific temperature.

Methodology:

Solvent and Solute Preparation: A known volume or mass of the solvent (e.g., water) is

placed in a container.

Solute Addition: A known mass of the solute (methacrylonitrile) is added to the solvent.

Equilibration: The mixture is agitated (e.g., by stirring or shaking) at a constant temperature

for a sufficient period to ensure that equilibrium is reached.

Phase Separation: The undissolved solute is separated from the saturated solution by

filtration or centrifugation.

Analysis: The concentration of the solute in the saturated solution is determined using a

suitable analytical technique, such as gas chromatography or spectroscopy. This

concentration represents the solubility of the substance at that temperature.

Chemical Structure and Reactivity
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Methacrylonitrile's structure, featuring a vinyl group and a nitrile group attached to the same

carbon, dictates its reactivity. The double bond and the nitrile group are the primary sites for

chemical reactions.

Chemical Structure of Methacrylonitrile

Synthesis of Methacrylonitrile
One of the common industrial methods for the synthesis of methacrylonitrile is the vapor-

phase ammoxidation of isobutylene. This process involves the reaction of isobutylene with

ammonia and oxygen in the presence of a catalyst at elevated temperatures.[8]

Reactants

Products

Isobutylene
(CH₂(C(CH₃)₂))

Vapor-Phase Ammoxidation
(Catalyst, High Temp.)

Ammonia
(NH₃)

Oxygen
(O₂)

Methacrylonitrile
(CH₂=C(CH₃)CN)

Water
(H₂O)

Click to download full resolution via product page

Synthesis of Methacrylonitrile via Ammoxidation

Metabolic Pathways
The metabolism of methacrylonitrile in biological systems is complex and can proceed

through several pathways. A primary route involves the cytochrome P450 enzyme system,

particularly CYP2E1, which leads to the formation of an epoxide intermediate. This reactive

epoxide can then be detoxified or can release cyanide. Another significant pathway is the direct

conjugation with glutathione (GSH).

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.researchgate.net/publication/10938058_Micro_determination_of_acrylonitrile_in_ambient_air_by_gas_chromatography
https://www.benchchem.com/product/b127562?utm_src=pdf-body-img
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/product/b127562?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b127562?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Metabolism
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Metabolic Pathways of Methacrylonitrile

The oxidative pathway is of particular toxicological interest as the liberation of cyanide is a key

mechanism of methacrylonitrile's toxicity.[8] The conjugation pathway represents a

detoxification route, leading to the excretion of mercapturic acid derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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